Cas no 36065-27-7 (N-(1-Phenylethyl)acetamide)

N-(1-Phenylethyl)acetamide structure
N-(1-Phenylethyl)acetamide structure
Product Name:N-(1-Phenylethyl)acetamide
CAS No:36065-27-7
MF:C10H13NO
MW:163.216322660446
MDL:MFCD00040690
CID:314190
PubChem ID:222023
Update Time:2025-04-19

N-(1-Phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N- (.alpha.-methylbenzyl)-
    • DL-N-acetyl-α-methylbenzylamine
    • N-(1-phenylethyl)Acetamide
    • (+)-N-(1-phenylethyl)acetamide
    • N-acetyl-1-phenylethylamine
    • N-phenylethylacetamide
    • N-α-methylbenzylacetamide
    • PhCH(NHAc)CH3
    • SY317424
    • 36065-27-7
    • NSC-7176
    • SY007036
    • CS-0154001
    • SCHEMBL540666
    • N-alpha-phenylethylacetamide
    • Maybridge4_001980
    • Cambridge id 5108520
    • CCG-48340
    • MFCD03427633
    • SB46741
    • BRD-A76290955-001-01-6
    • N-(1-Phenyl-ethyl)-acetamide
    • BS-16659
    • AKOS000494156
    • 6284-14-6
    • MFCD00040690
    • CHEBI:141185
    • N-(1-Phenylethyl)acetamide #
    • NCGC00177051-01
    • EN300-1663403
    • Acetamide, N-(1-phenylethyl)-
    • racemic N-acetyl 1-phenylethylamine
    • FT-0637797
    • SR-01000637890-1
    • Acetamide, N-(.alpha.-methylbenzyl)-
    • FT-0693704
    • NSC7176
    • AC2474
    • AKOS016374419
    • racemic N-acetyl-1-phenylethylamine
    • A868342
    • A918552
    • SB76014
    • N-alpha-methylbenzylacetamide
    • HMS1526J22
    • FT-0639311
    • N-(alpha-Methylbenzyl)acetamide
    • SB76100
    • FT-0720595
    • Linifanib; ABT-869
    • DB-069305
    • DB-044763
    • DL-N-acetyl-alpha-methylbenzylamine
    • DB-073207
    • STK028689
    • DB-018087
    • N-(1-Phenylethyl)acetamide
    • MDL: MFCD00040690
    • Inchi: 1S/C10H13NO/c1-8(11-9(2)12)10-6-4-3-5-7-10/h3-8H,1-2H3,(H,11,12)
    • InChI Key: PAVMRYVMZLANOQ-UHFFFAOYSA-N
    • SMILES: O=C(C)NC(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 163.10000
  • Monoisotopic Mass: 163.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.10000
  • LogP: 2.27460

N-(1-Phenylethyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-RM935-200mg
N-(1-Phenylethyl)acetamide
36065-27-7 98%
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109.0CNY 2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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933.0CNY 2021-07-15
Alichem
A019109763-100g
N-(1-Phenylethyl)acetamide
36065-27-7 95%
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$728.70 2023-09-02
Apollo Scientific
OR951896-1g
N-(1-Phenyl-ethyl)-acetamide
36065-27-7 95%
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£26.00 2025-02-20
Apollo Scientific
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N-(1-Phenyl-ethyl)-acetamide
36065-27-7 95%
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£118.00 2025-02-20
Apollo Scientific
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N-(1-Phenyl-ethyl)-acetamide
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£523.00 2025-02-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N62580-5g
N-(1-Phenylethyl)acetamide
36065-27-7
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¥836.0 2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N62580-1g
N-(1-Phenylethyl)acetamide
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¥286.0 2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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